Cas no 110471-69-7 (3-chlorobenzene-1,2-dicarboxylic acid)

• Product Name: 3-chlorobenzene-1,2-dicarboxylic acid
• CAS No: 110471-69-7
• MF: C₈H₅ClO₄
• MW: 200.57590174675
• CID: 1193723
• PubChem ID: 96254
• Update Time: 2025-04-20

3-chlorobenzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chlorobenzene-1,2-dicarboxylic acid
• 3-Chlor-phthalsaure
• Chlorophthalic acid
• NS00049930
• 3-Chloro-phthalic acid
• EINECS 248-527-7
• MFCD00100580
• AKOS022646605
• AS-17884
• Maybridge4_000449
• HMS1522E09
• 3-chlorophthalicacid
• 3-chloro-1,2-benzenedicarboxylic acid
• NCIOpen2_002770
• NSC62536
• CS-0204942
• NSC 62536
• 3-Chlorophthalic acid
• F78482
• NSC-62536
• NCGC00177568-01
• IDI1_031031
• DTXSID10911698
• 27563-65-1
• 1,2-Benzenedicarboxylic acid, 3-chloro-
• 110471-69-7
• SCHEMBL275485
• CCG-233855
• Phthalic acid, 3-chloro-
• InChI=1/C8H5ClO4/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3H,(H,10,11)(H,12,13
• 1, 3-chloro-
• Benzenedicarboxylic acid, chloro-
• A913168

• Inchi： 1S/C8H5ClO4/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： BKFXSOCDAQACQM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 199.98765
• Monoisotopic Mass: 199.9876363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6